6-Cyclopropyl-N-(2,5-dimethylphenyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-cyclopropyl-N-(2,5-dimethylphenyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H17N3O/c1-10-3-4-11(2)13(7-10)19-16(20)15-8-14(12-5-6-12)17-9-18-15/h3-4,7-9,12H,5-6H2,1-2H3,(H,19,20)
• InChI Key: QQVGVWIGTIRUIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=NC=NC(=C2)C3CC3
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

Pyrimidine derivatives are a class of compounds that have shown a wide range of biological activities. They are found in many important molecules in nature, such as DNA and RNA. The pyrimidine moiety is present in relevant drugs and has been studied in the development of new therapies.

Synthesis Analysis

Pyrimidine derivatives can be synthesized using various methods. One common method is the Biginelli reaction, which involves the acid-catalyzed cyclocondensation of ethyl acetoacetate, benzaldehyde, and urea.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can vary greatly depending on the substituents attached to the pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives can also vary widely depending on the specific compound and its substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can vary greatly depending on the specific compound and its substituents.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary depending on the specific compound. Some pyrimidine-based drugs are known to inhibit certain enzymes, such as tyrosine kinase.

Future Directions

The future directions of research into pyrimidine derivatives are likely to involve the development of new synthetic methods and the exploration of new potential therapeutic applications.